N-(Azido-PEG4)-Biocytin
N-(Azido-PEG4)-Biocytin
N-(Azido-PEG4)-biocytin is a biotin PEG derivative containing a carboxylic group and an azide group. Reaction of carboxylic with primary amino (-NH2) forms stable, irreversible amide bonds. The azide group can react with alkyne moiety in Cu(I)-catalyzed Click Chemistry reaction or DBCO moiety in copper-free Click Chemistry reaction to form a stable triazole linkage. The hydrophilic PEG spacer increases solubility in aqueous media and increases membrane impermeability of the molecules conjugated to the biotin compound.
Brand Name:
Vulcanchem
CAS No.:
2055042-70-9
VCID:
VC0536759
InChI:
InChI=1S/C27H47N7O9S/c28-34-30-10-12-41-14-16-43-18-17-42-15-13-40-11-8-24(36)31-20(26(37)38)5-3-4-9-29-23(35)7-2-1-6-22-25-21(19-44-22)32-27(39)33-25/h20-22,25H,1-19H2,(H,29,35)(H,31,36)(H,37,38)(H2,32,33,39)/t20-,21-,22-,25-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCCCC(C(=O)O)NC(=O)CCOCCOCCOCCOCCN=[N+]=[N-])NC(=O)N2
Molecular Formula:
C27H47N7O9S
Molecular Weight:
645.77
N-(Azido-PEG4)-Biocytin
CAS No.: 2055042-70-9
Cat. No.: VC0536759
Molecular Formula: C27H47N7O9S
Molecular Weight: 645.77
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N-(Azido-PEG4)-biocytin is a biotin PEG derivative containing a carboxylic group and an azide group. Reaction of carboxylic with primary amino (-NH2) forms stable, irreversible amide bonds. The azide group can react with alkyne moiety in Cu(I)-catalyzed Click Chemistry reaction or DBCO moiety in copper-free Click Chemistry reaction to form a stable triazole linkage. The hydrophilic PEG spacer increases solubility in aqueous media and increases membrane impermeability of the molecules conjugated to the biotin compound. |
|---|---|
| CAS No. | 2055042-70-9 |
| Molecular Formula | C27H47N7O9S |
| Molecular Weight | 645.77 |
| IUPAC Name | (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]propanoylamino]hexanoic acid |
| Standard InChI | InChI=1S/C27H47N7O9S/c28-34-30-10-12-41-14-16-43-18-17-42-15-13-40-11-8-24(36)31-20(26(37)38)5-3-4-9-29-23(35)7-2-1-6-22-25-21(19-44-22)32-27(39)33-25/h20-22,25H,1-19H2,(H,29,35)(H,31,36)(H,37,38)(H2,32,33,39)/t20-,21-,22-,25-/m0/s1 |
| Standard InChI Key | PGFHEZMNHBZACD-UEOMBKFZSA-N |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCC(C(=O)O)NC(=O)CCOCCOCCOCCOCCN=[N+]=[N-])NC(=O)N2 |
| Appearance | Solid powder |
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